Cas no 71254-68-7 (2H-1,2,4-Benzothiadiazin-3(4H)-one, 4-phenyl-, 1,1-dioxide)

• Product Name: 2H-1,2,4-Benzothiadiazin-3(4H)-one, 4-phenyl-, 1,1-dioxide
• CAS No: 71254-68-7
• MF: C₁₃H₁₀N₂O₃S
• MW: 274.295101642609
• CID: 545822
• PubChem ID: 12528491
• Update Time: 2025-04-19

2H-1,2,4-Benzothiadiazin-3(4H)-one, 4-phenyl-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 2H-1,2,4-Benzothiadiazin-3(4H)-one, 4-phenyl-, 1,1-dioxide
• 1,1-dioxo-4-phenyl-1λ⁶,2,4-benzothiadiazin-3-one
• 4-Phenyl-1lambda~6~,2,4-benzothiadiazine-1,1,3(2H,4H)-trione
• 4-Phenyl-2H-benzo[e][1,2,4]thiadiazin-3(4H)-one 1,1-dioxide
• DTXSID60501442
• 71254-68-7

• Inchi： 1S/C13H10N2O3S/c16-13-14-19(17,18)12-9-5-4-8-11(12)15(13)10-6-2-1-3-7-10/h1-9H,(H,14,16)
• InChI Key： SGKKOZFGCJFFQU-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2N(C2C=CC=CC=2)C(N1)=O)(=O)=O

Computed Properties

• Exact Mass: 274.0413
• Monoisotopic Mass: 274.04121336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• PSA: 66.48